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Compound of Interest

Compound Name: C.l. Disperse Blue 35

Cat. No.: B082101

The following guide provides essential safety and logistical information for the proper disposal
of C.I. Disperse Blue 35, ensuring compliance with safety regulations and minimizing
environmental impact. This guidance is intended for researchers, scientists, and drug
development professionals familiar with laboratory safety protocols.

C.l. Disperse Blue 35 is classified as a hazardous substance and requires careful handling
and disposal.[1] It is known to be a skin sensitizer and may cause long-lasting harmful effects
to aquatic life due to its persistence and resistance to biodegradation.[2][3][4][5][6]

Hazard Summary & Quantitative Data

Proper handling is predicated on understanding the substance's characteristics. Key
guantitative data and hazard information are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b082101?utm_src=pdf-interest
https://www.benchchem.com/product/b082101?utm_src=pdf-body
https://www.benchchem.com/product/b082101?utm_src=pdf-body
https://datasheets.scbt.com/sc-252758.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/83683
https://www.kochcolor.com/PDF%20Collection/SDS%20Files/7000-SDS/sds-blue-7010-us-en-v3.pdf
https://www.benchchem.com/product/b083241
https://www.smolecule.com/products/s578883
https://www.benchchem.com/product/b087788
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Classification Description

May cause an allergic skin reaction upon
contact.[1][2][7]

Skin Sensitization

May cause long-lasting harmful effects to
Environmental Hazard aquatic life.[3] The compound is persistent in the

environment.[5]

Combustibilit Fine dust accumulations may burn rapidly if
ombustibili
y ignited. Dust clouds can be explosive.[1][3]

Primary Irritant Considered a mild skin and eye irritant.[1]

Burning may produce carbon monoxide (CO),

Hazardous Combustion carbon dioxide (CO2), and other toxic fumes.[1]
[3]

Property Value

Oral LD50 (Rat) >2000 mg/kg[1]

Log Octanol-Water Partition Coefficient 4.49[5]

Water Solubility Extremely low[5]

Physical State Dark blue granular solid[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

Adherence to this protocol is critical for ensuring safety and regulatory compliance. All chemical
waste must be handled in accordance with local, state, and federal regulations, such as the
Resource Conservation and Recovery Act (RCRA).[1][8]

1. Personal Protective Equipment (PPE) Preparation Before handling C.l. Disperse Blue 35
waste, ensure the following PPE is worn:

e Gloves: Chemically resistant gloves (e.qg., nitrile).
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Eye Protection: Safety goggles with side-shields.[9]

Lab Coat: A standard lab coat or impervious clothing to protect skin.[9]

Respiratory Protection: If there is a risk of generating dust, use a suitable respirator.[9][10]
. Waste Characterization and Segregation

Classify as Hazardous: C.l. Disperse Blue 35 waste (solid, contaminated materials, or
solutions) must be treated as hazardous chemical waste.[10][11]

Segregate Incompatibles: Store this waste separately from incompatible materials, especially
strong oxidizing agents (e.g., nitrates, chlorine bleaches), to prevent ignition or reaction.[1]
[12]

. Containerization

Select a Compatible Container: Use a chemically compatible container with a secure, leak-
proof screw cap. Plastic containers are often preferred.[8][11][12]

Avoid Overfilling: Fill the container to no more than 90% capacity (at least one inch of
headroom) to allow for expansion.[12]

Condition: Ensure the container is in good condition, free from cracks or deterioration.[3]
. Labeling

Affix a Hazardous Waste Label: Immediately label the container with your institution's
hazardous waste tag.

Complete Information: Clearly write the full chemical name ("C.l. Disperse Blue 35"),
concentration, and any other components in the waste mixture. Ensure the accumulation
start date is recorded. Accurate labeling is crucial for safe consolidation by environmental
health and safety (EH&S) professionals.[11]

. Storage in a Satellite Accumulation Area (SAA)
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Designated Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area within the laboratory, at or near the point of generation.[11][12]

Secondary Containment: Place the container in a secondary containment bin to mitigate
potential leaks or spills.

Time and Quantity Limits: Adhere to SAA limits, which are typically a maximum of 55 gallons
of hazardous waste and a storage period of up to one year, provided the container is not full.
[11][12] Once a container is full, it must be removed by EH&S within three days.[12]

. Arranging for Disposal

Contact EH&S: Once the waste container is full or the experiment is complete, contact your
institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.

Prohibited Actions:
o DO NOT dispose of C.l. Disperse Blue 35 down the drain or in the regular trash.[1][8][11]

o DO NOT allow wash water from cleaning contaminated glassware to enter drains. Collect
all rinsate as hazardous waste.[1]

. Spill Management
Minor Spills (Solid):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, clean up spills immediately to prevent dust generation.[1]
o Carefully sweep or scoop the solid material into a designated hazardous waste container.
o Avoid breathing any dust.[1]
Major Spills:

o Evacuate the area.
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o Alert Emergency Responders and your institution's EH&S department, informing them of
the hazard's location and nature.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of C.l. Disperse Blue 35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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